Cas no 958725-56-9 (6-(1E)-2-(cyclohexa-1,5-dien-1-yl)ethenyl-4-methoxy-5,6-dihydro-2H-pyran-2-one)

• Product Name: 6-(1E)-2-(cyclohexa-1,5-dien-1-yl)ethenyl-4-methoxy-5,6-dihydro-2H-pyran-2-one
• CAS No: 958725-56-9
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 5748369
• PubChem ID: 5281052
• Update Time: 2023-11-28

6-(1E)-2-(cyclohexa-1,5-dien-1-yl)ethenyl-4-methoxy-5,6-dihydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• Q27092746
• 2-[(E)-2-cyclohexa-1,5-dien-1-ylethenyl]-4-methoxy-2,3-dihydropyran-6-one
• DB01322
• EN300-28265881
• 958725-56-9
• 9000-38-8
• 6-[(1E)-2-(cyclohexa-1,5-dien-1-yl)ethenyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
• Kava
• 6-(1E)-2-(cyclohexa-1,5-dien-1-yl)ethenyl-4-methoxy-5,6-dihydro-2H-pyran-2-one

• Inchi： 1S/C14H16O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h3,5-8,10,12H,2,4,9H2,1H3/b8-7+
• InChI Key： OMNGEVNATYFZGG-BQYQJAHWSA-N
• SMILES： O1C(C=C(CC1/C=C/C1C=CCCC=1)OC)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones